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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of Reactive Brown 18 (CAS No. 12225-73-9). The following information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Personal Protective Equipment
Reactive Brown 18 is a reactive dye that can cause irritation to the eyes and skin, and may

lead to sensitization upon inhalation or skin contact.[1] Adherence to proper personal protective

equipment (PPE) is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling Reactive Brown 18
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields.[2]

Protects against dust particles

and splashes which may

cause eye irritation.[1][3]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile).

Prevents skin contact, which

can cause irritation and

sensitization.[1][2]

Body Protection Laboratory coat.[4]

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1]

Respiratory Protection
NIOSH/MSHA approved

respirator for dusts.

Required when handling the

powder outside of a ventilated

enclosure or when dust is

generated.[1][2] Prevents

inhalation, which can cause

respiratory irritation and

sensitization.[1]

Operational Protocols
Handling and Storage
Handling:

Ventilation: Always handle Reactive Brown 18 in a well-ventilated area or within a chemical

fume hood to minimize dust inhalation.[1][5]

Avoid Dust Formation: Take care to prevent the generation of dust when handling the solid

material.[1][2]

Hygiene: Practice good industrial hygiene.[2] Do not eat, drink, or smoke in areas where the

chemical is handled.[2] Wash hands thoroughly after handling.[6]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in Table 1.
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Storage:

Container: Keep the container tightly closed and properly labeled.[5]

Location: Store in a cool, dry, and well-ventilated area.[1][5]

Incompatibilities: Keep away from strong oxidizing agents and heat sources.[2]

Disposal Plan
All waste materials should be handled as hazardous waste in accordance with local, state, and

federal regulations.

Solid Waste:

Carefully sweep up any spilled solid, avoiding dust generation.[1]

Place the material into a suitable, labeled, and sealable container for hazardous waste.[1]

[7]

Contaminated Materials:

Any PPE, cloths, or other materials contaminated with Reactive Brown 18 should be

placed in a sealed, labeled hazardous waste container.[1]

Waste Pickup:

Arrange for hazardous waste pickup through your institution's Environmental Health and

Safety (EHS) department.[7][8] Do not dispose of this material in standard trash or down

the drain.[8]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids.[1][9] Seek medical attention.[1][9]

Skin Contact

Remove contaminated clothing.[1][10] Wash the

affected area with plenty of soap and water.[10]

If irritation persists, seek medical attention.[3]

[10]

Inhalation

Move the exposed person to fresh air.[1][10] If

breathing is difficult or symptoms persist, seek

medical attention.[9]

Ingestion
Do not induce vomiting. Rinse mouth with water.

[11] Seek immediate medical attention.[3][10]

Spill Response Workflow
In the event of a spill, follow the procedural workflow outlined below.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1172410?utm_src=pdf-custom-synthesis
https://www.dyespigments.net/assets/files/reactive%20dyes/REACTIVE%20BROWN%20GR.pdf
https://img.ssww.com/cs_srgb/q_90/v1557234601/93/33/SDS259333.pdf
https://spectracolors.com/wp-content/uploads/2017/04/8.RE_.0031C0-SDS.pdf
https://ehs.brown.edu/laboratory-safety/personal-protective-equipment
https://ehs.brown.edu/laboratory-safety/personal-protective-equipment
https://dharma-www.s3.amazonaws.com/images/public/pdf/msds/hwd_sds.pdf
https://www.c2cfirstaidaquatics.com/first-aid-for-chemical-exposure/
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/reactive-chemicals.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAL15379&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1172410#personal-protective-equipment-for-handling-reactive-brown-18
https://www.benchchem.com/product/b1172410#personal-protective-equipment-for-handling-reactive-brown-18
https://www.benchchem.com/product/b1172410#personal-protective-equipment-for-handling-reactive-brown-18
https://www.benchchem.com/product/b1172410#personal-protective-equipment-for-handling-reactive-brown-18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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